Cas no 879565-38-5 (2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide)

• Product Name: 2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide
• CAS No: 879565-38-5
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5421402
• Update Time: 2025-07-16

2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxy)acetohydrazide
• 2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide

• Inchi： 1S/C18H18N4O3/c1-11-17(12-5-3-2-4-6-12)18(22-21-11)14-8-7-13(9-15(14)23)25-10-16(24)20-19/h2-9,23H,10,19H2,1H3,(H,20,24)(H,21,22)
• InChI Key： BTFOZCJRZWSPLH-UHFFFAOYSA-N
• SMILES： C(NN)(=O)COC1=CC=C(C2C(C3=CC=CC=C3)=C(C)NN=2)C(O)=C1

Additional information on 2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide

Introduction to 2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide (CAS No. 879565-38-5)

2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide, identified by its CAS number 879565-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate molecular structure, which includes a phenoxyacetohydrazide moiety linked to a pyrazole ring. The presence of functional groups such as hydroxyl and phenyl substituents further enhances its potential biological activity, making it a subject of extensive research for its pharmacological properties.

The molecular framework of 2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide is meticulously designed to interact with biological targets, which is a critical consideration in drug design. The pyrazole ring, known for its role in various bioactive molecules, contributes to the compound's binding affinity and specificity. Additionally, the phenoxyacetohydrazide group introduces a hydrazine moiety, which is often associated with potent pharmacological effects, including anti-inflammatory, antioxidant, and anticancer activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole-based structures. The compound 2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide represents a significant advancement in this domain, as it combines multiple pharmacophores into a single molecule. This synergistic approach has shown promise in preclinical studies, where the compound demonstrated favorable interactions with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of 2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-yl)phenoxyacetohydrazide is its potential application in addressing multifaceted diseases. For instance, studies have indicated that the hydroxyl group and the phenyl ring may contribute to its ability to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. Furthermore, the pyrazole moiety has been implicated in enhancing DNA repair mechanisms, which could be particularly relevant in oncology research.

The synthesis of 2-3-hydroxy-4-(5-methyl-4-phenyl-1H-pyrazol-3-ylyphenoxyacetohydrazide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex molecular architecture efficiently. These methodologies not only highlight the compound's synthetic challenge but also underscore the expertise required to develop such molecules for therapeutic use.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of compounds like 2-hydroxyphenoxyacetohydrazide derivatives. Molecular docking simulations and quantum mechanical calculations have been instrumental in predicting the binding affinities and mechanisms of action of these molecules. Such computational approaches complement traditional experimental methods, providing a more comprehensive understanding of how 2-hydroxyphenoxyacetohydrazide derivatives interact with biological targets.

The pharmacokinetic properties of 2-hydroxyphenoxyacetohydrazide derivatives, including absorption, distribution, metabolism, and excretion (ADME), are critical factors that determine their clinical efficacy. Preliminary studies on 2-hydroxyphenoxyacetohydrazide derivatives have shown promising results regarding their bioavailability and metabolic stability. These findings are particularly encouraging for developing oral formulations that can be administered conveniently to patients.

In conclusion, 2-hydroxyphenoxyacetohydrazide derivatives, exemplified by CAS No. 879565385, represent a significant advancement in pharmaceutical chemistry. Their unique molecular structure and multifaceted biological activities position them as promising candidates for further development into novel therapeutic agents. As research continues to uncover new applications for these compounds, they are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.